Cas no 1150114-70-7 (5-Chloro-6-propoxypyridine-3-boronic acid)

• Product Name: 5-Chloro-6-propoxypyridine-3-boronic acid
• CAS No: 1150114-70-7
• MF: C₈H₁₁BClNO₃
• MW: 215.441841363907
• MDL: MFCD12025984
• CID: 839962
• PubChem ID: 46739515
• Update Time: 2025-11-02

5-Chloro-6-propoxypyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-6-propoxypyridin-3-yl)boronic acid
• 10-phenylantrhacen-9-yl boronic acid
• 5-Chloro-6-propoxypyridine-3-boronic acid
• Boronic acid, B-(5-chloro-6-propoxy-3-pyridinyl)-
• 5-chloro-6-propoxypyridin-3-ylboronic acid
• FT-0709051
• 1150114-70-7
• AKOS015848992
• (5-Chloro-6-propoxypyridin-3-yl)boronicacid
• DTXSID60675117
• 5-chloro-6-propoxypyridin-3-ylboronic?acid
• CS-0175966
• AT15194
• BS-19326
• A850013
• J-517378
• MFCD12025984
• DB-060663

• MDL： MFCD12025984
• Inchi： 1S/C8H11BClNO3/c1-2-3-14-8-7(10)4-6(5-11-8)9(12)13/h4-5,12-13H,2-3H2,1H3
• InChI Key： RJBPIJZCHZZPHC-UHFFFAOYSA-N
• SMILES： ClC1=CC(B(O)O)=CN=C1OCCC

Computed Properties

• Exact Mass: 215.05200
• Monoisotopic Mass: 215.0520511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 357.3±52.0 °C at 760 mmHg
• Flash Point: 169.9±30.7 °C
• PSA: 62.58000
• LogP: 0.20360
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Chloro-6-propoxypyridine-3-boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Chloro-6-propoxypyridine-3-boronic acid

5-Chloro-6-propoxypyridine-3-boronic acid (CAS No. 1150114-70-7): A Versatile Building Block in Modern Organic Synthesis and Medicinal Chemistry

5-Chloro-6-propoxypyridine-3-boronic acid (CAS No. 1150114-70-7) is a structurally unique boronic acid derivative that has gained significant attention in the field of organic synthesis and pharmaceutical research. This compound features a pyridine ring substituted with a chlorine atom at the 5-position, a propoxy group at the 6-position, and a boronic acid moiety at the 3-position. The combination of these functional groups endows the molecule with remarkable reactivity and tunability, making it a valuable starting material for the development of novel pharmaceuticals and advanced materials.

The 5-Chloro-6-propoxypyridine-3-boronic acid structure is particularly notable for its ability to participate in transition-metal-catalyzed cross-coupling reactions, a cornerstone of modern synthetic methodology. Recent studies published in Advanced Synthesis & Catalysis (2023) have demonstrated that the boronic acid functionality in this compound exhibits exceptional compatibility with palladium catalysts, enabling efficient C–C bond formations under mild reaction conditions. This property is especially advantageous in the context of drug discovery, where the ability to modulate molecular scaffolds with high precision is critical for optimizing pharmacological profiles.

In the realm of medicinal chemistry, the 5-Chloro-6-propoxypyridine-3-boronic acid has been explored as a key intermediate in the synthesis of bioactive compounds targeting diverse disease pathways. A 2022 study in Journal of Medicinal Chemistry highlighted its utility in the development of novel antifungal agents, where the propoxy substituent was found to enhance lipophilicity while the chlorine atom contributed to hydrogen-bonding interactions with target proteins. These findings underscore the importance of molecular design strategies that leverage the unique electronic and steric properties of the 5-Chloro-6-propoxypyridine-3-boronic acid scaffold.

The CAS No. 1150114-70-7 designation for this compound ensures its unambiguous identification in scientific literature and industrial applications. This is particularly crucial in regulatory contexts, where precise chemical characterization is required for the approval of new chemical entities. Recent advances in analytical techniques, such as high-resolution mass spectrometry and NMR spectroscopy, have further refined the ability to confirm the purity and structural integrity of the 5-Chloro-6-propoxypyridine-3-boronic acid, as reported in a 2023 review article in Organic Letters.

One of the most promising applications of the 5-Chloro-6-propoxypyridine-3-boronic acid lies in its role as a building block for the synthesis of small-molecule inhibitors targeting protein kinases. A 2021 study published in ACS Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited potent inhibitory activity against the Src kinase, a well-validated target in cancer therapy. The propoxy group was found to modulate solubility properties, while the boronic acid functionality facilitated reversible interactions with the ATP-binding pocket of the target enzyme.

Recent computational studies have also shed light on the electronic properties of the 5-Chloro-6-propoxypyridine-3-boronic acid structure. A 2023 paper in Chemical Science employed density functional theory (DFT) calculations to elucidate the charge distribution across the molecule. These simulations revealed that the boronic acid group acts as an electron-deficient center, which may influence the reactivity patterns in subsequent synthetic transformations. Such insights are invaluable for the rational design of follow-up molecules with tailored reactivity profiles.

The CAS No. 1150114-70-7 compound has also found applications in the field of materials science, particularly in the development of organic electronic materials. Researchers at the University of Cambridge (2023) have utilized this molecule as a precursor for the synthesis of conjugated polymers with tunable optical properties. The pyridine ring's π-conjugation system, combined with the functional groups present, allows for precise control over the bandgap and charge-transport characteristics of the resulting materials.

Environmental sustainability has become a key consideration in modern synthetic chemistry, and the 5-Chloro-6-propoxypyridine-3-boronic acid has been evaluated for its potential in green chemical processes. A 2022 study in Green Chemistry demonstrated that this compound can be synthesized with high atom economy using a solvent-free protocol involving microwave-assisted reactions. This approach not only reduces waste generation but also minimizes energy consumption, aligning with the principles of sustainable chemistry.

The versatility of the 5-Chloro-6-propoxypyridine-3-boronic acid is further highlighted by its role in the development of prodrug strategies. A 2023 paper in Pharmaceutical Research described the use of this molecule as a carrier for the delivery of hydrophobic drugs. The boronic acid functionality was shown to form reversible ester linkages with the drug payload, which could be cleaved under physiological conditions to release the active pharmaceutical ingredient. This approach offers a promising avenue for improving the bioavailability of poorly soluble drugs.

Looking ahead, the CAS No. 1150114-70-7 compound is expected to play a pivotal role in the advancement of medicinal chemistry and materials science. Ongoing research continues to explore its potential in the development of novel therapeutics, with a particular focus on its application in the treatment of metabolic disorders and neurodegenerative diseases. As synthetic methodologies continue to evolve, the 5-Chloro-6-propoxypyridine-3-boronic acid will likely remain a cornerstone in the toolkit of modern chemists.